The synthesis and some reactions of dihydroxyurea

Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000350

Abstract

Hydroxylamine and O-methylhydroxylamine react with phosgene to yield NN′-dihydroxyurea or NN′-dimethoxyurea. Dihydroxyurea forms a tetrabenzoyl derivative which gives O-benzoyl benzhydroxamate in hot aqueous ethanol. With phenyl isocyanate, dihydroxyurea gave hydroxydiphenylbiuret; with xanthydrol, xanthone and hydroxyurea were produced. Hydroxyurea and dihydroxyurea were determined colorimetrically with amminoprusside. In alkali, dihydroxyurea formed cyanate and hydroxyurea; hydroxyurea formed cyanate. Hydroxyurea was more stable than dihydroxyurea.

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